Cas no 879807-72-4 ((2Z)-2-(4-bromophenyl)methylidene-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-2-(4-bromophenyl)methylidene-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one
• CAS No: 879807-72-4
• MF: C₁₈H₁₃BrO₄
• MW: 373.197424650192
• CID: 5422007
• Update Time: 2025-05-28

(2Z)-2-(4-bromophenyl)methylidene-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-[(4-bromophenyl)methylidene]-6-(2-oxopropoxy)-1-benzofuran-3-one
• 3(2H)-Benzofuranone, 2-[(4-bromophenyl)methylene]-6-(2-oxopropoxy)-
• (2Z)-2-(4-bromophenyl)methylidene-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C18H13BrO4/c1-11(20)10-22-14-6-7-15-16(9-14)23-17(18(15)21)8-12-2-4-13(19)5-3-12/h2-9H,10H2,1H3
• InChI Key： OJWZTHCZRAWGAL-UHFFFAOYSA-N
• SMILES： O1C2=CC(OCC(=O)C)=CC=C2C(=O)C1=CC1=CC=C(Br)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(4-bromophenyl)methylidene-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one

Comprehensive Overview of (2Z)-2-(4-bromophenyl)methylidene-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one (CAS No. 879807-72-4)

The compound (2Z)-2-(4-bromophenyl)methylidene-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one, identified by its CAS No. 879807-72-4, is a structurally unique organic molecule that has garnered significant interest in the fields of medicinal chemistry and material science. This compound features a benzofuran-3-one core, substituted with a 4-bromophenyl group and a 2-oxopropoxy side chain, making it a versatile intermediate for various synthetic applications. Researchers are increasingly exploring its potential in drug discovery, particularly due to its pharmacophore-like properties and ability to modulate biological targets.

In recent years, the demand for heterocyclic compounds like (2Z)-2-(4-bromophenyl)methylidene-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one has surged, driven by their relevance in designing small-molecule inhibitors and fluorescent probes. The presence of the bromine atom in its structure enhances its utility in cross-coupling reactions, a topic frequently searched by synthetic chemists. Additionally, its α,β-unsaturated carbonyl moiety is a hotspot for discussions in bioactive compound design, aligning with current trends in targeted therapy and precision medicine.

From a material science perspective, this compound's conjugated system and electron-withdrawing groups make it a candidate for organic semiconductors and photovoltaic applications. These attributes resonate with the growing interest in sustainable energy solutions, a frequently searched topic in academic and industrial circles. Its thermal stability and solubility profile further contribute to its adaptability in polymer chemistry and coating technologies.

The synthesis of CAS No. 879807-72-4 typically involves multi-step organic reactions, including condensation and etherification processes. Optimizing its yield and purity is a common challenge, as noted in forums and research papers. Recent advancements in green chemistry have also sparked discussions about eco-friendly synthetic routes for such compounds, addressing the global push toward environmentally benign protocols.

Analytical characterization of (2Z)-2-(4-bromophenyl)methylidene-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one relies heavily on techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are frequently queried by students and professionals alike, underscoring the compound's role as a teaching tool in advanced organic chemistry courses. Its crystal structure and intermolecular interactions are also subjects of ongoing research, particularly in the context of supramolecular chemistry.

In conclusion, CAS No. 879807-72-4 represents a compelling case study in the intersection of chemical synthesis, biological activity, and material innovation. Its multifaceted applications and alignment with trending scientific inquiries ensure its continued relevance in both academic and industrial settings. Future studies may further unravel its potential in drug delivery systems or optoelectronic devices, solidifying its place in modern chemistry.